Cas no 675602-90-1 (2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine)

2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining amino and trifluoromethyl groups at adjacent positions. The presence of fluorine and trifluoromethyl groups enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features contribute to improved metabolic stability and bioavailability in active compounds. The diamino functionality allows for further derivatization, enabling the development of diverse heterocyclic frameworks. This compound is particularly useful in the design of kinase inhibitors and other biologically active molecules, where fluorine incorporation is critical for optimizing binding affinity and selectivity. High purity and consistent quality ensure reliable performance in synthetic applications.
2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine structure
675602-90-1 structure
Product Name:2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine
CAS No:675602-90-1
MF:C6H5F4N3
MW:195.117614507675
MDL:MFCD04038327
CID:1004133
PubChem ID:2758028
Update Time:2025-10-28

2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diamino-3-fluoro-4-(trifluoromethyl)-pyridine
    • 2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine, 95+
    • 2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine
    • AC1MBX7Z
    • CTK5C6333
    • MAY00150
    • MolPort-000-153-832
    • SBB091833
    • 5-Fluoro-6-imino-4-(trifluoromethyl)-1,6-dihydropyridin-3-amine
    • FT-0692165
    • MFCD04038327
    • FS-6367
    • 675602-90-1
    • J-507280
    • CS-0317338
    • AKOS005254868
    • 708976-26-5
    • DTXSID40374136
    • 3-fluoro-4-(trifluoromethyl)pyridine-2,5-diamine
    • 2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine, 95+%
    • BBL100571
    • STL554365
    • DB-073897
    • MDL: MFCD04038327
    • Inchi: 1S/C6H5F4N3/c7-4-3(6(8,9)10)2(11)1-13-5(4)12/h1H,11H2,(H2,12,13)
    • InChI Key: SMAJZLPBXNXMJE-UHFFFAOYSA-N
    • SMILES: FC1C(N)=NC=C(C=1C(F)(F)F)N

Computed Properties

  • Exact Mass: 195.04195982g/mol
  • Monoisotopic Mass: 195.04195982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.9Ų

2,5-Diamino-3-fluoro-4-(trifluoromethyl)pyridine Pricemore >>

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abcr
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